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A Technical Chronicle of the Discovery of
Polonium-210
An in-depth guide for researchers, scientists, and drug development professionals on the

seminal work of Marie and Pierre Curie in the discovery of Polonium-210.

This technical guide provides a detailed historical and methodological account of the discovery

of Polonium-210 by Marie and Pierre Curie in 1898. The document outlines the foundational

observations, the systematic chemical processes employed, and the quantitative

measurements that led to the identification of this new element. It is intended to serve as a

comprehensive reference for professionals in the scientific community, offering insights into the

rigorous experimental design and analytical perseverance that characterized this landmark

achievement in radiochemistry.

Historical Context and Initial Observations
In 1896, Henri Becquerel observed that uranium salts emitted a new form of penetrating

radiation. Marie Curie, seeking a topic for her doctoral thesis, decided to investigate these

"uranium rays."[1] Her initial systematic study revealed that the intensity of the radiation was

proportional to the amount of uranium present, suggesting it was an atomic property.[1] A

pivotal moment came when she examined pitchblende, a uranium ore, and found it to be

significantly more radioactive than the amount of uranium it contained could account for—in

some cases, four to five times more active.[1] This led to the crucial hypothesis that pitchblende
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contained one or more unknown, highly radioactive elements.[1][2] Intrigued by these findings,

Pierre Curie joined his wife's research, lending his expertise in physics and instrumentation.[2]

Quantitative Data Summary
The Curies' research was meticulously quantitative, relying on a sensitive electrometer

designed by Pierre and his brother, Jacques, to measure the faint electrical currents produced

by the ionization of air by the radiation.[1][3] This allowed them to track the "activity" of different

chemical fractions. While precise yield calculations for Polonium-210 from a specific mass of

pitchblende are not available in their initial publications, the relative radioactivity measurements

were key to their discovery.

Parameter Value/Observation Source

Initial Pitchblende Radioactivity
Approximately 2.5 times more

active than pure uranium.
[4]

Starting Material for Initial

Analysis

100 g of Joachimsthal

pitchblende.
[5]

Radioactivity of Bismuth

Fraction (containing Polonium)

Reached up to 400 times the

activity of uranium.
[6]

Final Isolated Product (1910)

2 mg of a product containing

approximately 0.1 mg of

polonium.

[6]

Starting Material for Final

Isolation

Several tons of uranium ore

residues.
[6]

Experimental Protocols
The Curies employed a novel approach of "chemical analysis guided by radioactivity

measurements" to isolate the unknown element.[4] The process, while complex and arduous,

can be broken down into key stages.

Initial Processing of Pitchblende

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.nobelprize.org/prizes/themes/marie-and-pierre-curie-and-the-discovery-of-polonium-and-radium/
https://history.aip.org/exhibits/curie/resbr2.htm
https://history.aip.org/exhibits/curie/resbr2.htm
https://www.nobelprize.org/prizes/themes/marie-and-pierre-curie-and-the-discovery-of-polonium-and-radium/
https://www.kroneckerwallis.com/marie-curies-radioactivity-discovery-polonium-radium-two-nobel-prizes/
https://web.lemoyne.edu/giunta/curiespo.html
https://www.radchem.cz/formmeet/radchem98/Proceed/15.pdf
https://pubs.acs.org/doi/10.1021/tx300072w
https://pubs.acs.org/doi/10.1021/tx300072w
https://pubs.acs.org/doi/10.1021/tx300072w
https://web.lemoyne.edu/giunta/curiespo.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The initial steps involved the dissolution of the pitchblende ore and the separation of its

constituent elements into different chemical groups.

Acid Digestion: 100 g of ground pitchblende was treated with acids (the Curies' notes

mention nitric acid) to bring the majority of the elements into solution.[4][5] Uranium and

thorium remained in the acidic solution.[4]

Sulfide Precipitation: Hydrogen sulfide (H₂S) was passed through the acidic solution. This

precipitated a group of metal sulfides, including those of lead, bismuth, copper, arsenic, and

antimony.[4] Crucially, this sulfide precipitate was found to be highly radioactive.[4]

Separation of the Active Sulfide Fraction
The radioactive substance was further concentrated by separating it from other non-radioactive

elements in the sulfide precipitate.

Removal of Arsenic and Antimony: The precipitate was treated with ammonium sulfide. The

sulfides of arsenic and antimony are soluble in ammonium sulfide, while the radioactive

sulfide, along with lead, bismuth, and copper sulfides, remained insoluble.[4]

Separation from Copper: The remaining insoluble sulfides were dissolved in nitric acid.

Ammonia (NH₄OH) was then added to the solution. This precipitated the hydroxides of the

radioactive element and bismuth, while copper remained in solution as a deep blue

tetraamminecopper(II) complex.[6][7]

Partial Separation from Lead: The active substance, now in a fraction with bismuth, was

partially separated from lead by the addition of sulfuric acid (H₂SO₄), which precipitates lead

as lead(II) sulfate (PbSO₄).[4]

Final Isolation of Polonium from Bismuth
The most significant challenge was separating the highly radioactive substance from bismuth,

as they shared very similar chemical properties.[2] The Curies noted that attempts at

separation by wet chemical methods, such as fractional precipitation of salts from water, were

incomplete, although the first fractions to precipitate were the most active.[4] The breakthrough

came with a physical separation method based on differential volatility.
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Fractional Sublimation: The mixed sulfides of bismuth and the active element (polonium)

were placed in a Bohemian glass tube and heated in a vacuum to approximately 700°C.[4][6]

Deposition: The more volatile active sulfide (polonium sulfide) sublimated and deposited as a

black coating in the cooler regions of the tube (250-300°C), while the less volatile bismuth

sulfide remained in the hotter parts of the tube.[4][6][7]

Enrichment: By repeating this sublimation process, they were able to obtain samples of

polonium sulfide that were increasingly more radioactive, reaching an activity 400 times that

of uranium.[6]

On July 18, 1898, they announced the discovery of this new element, which Marie Curie

named "polonium" in honor of her native Poland.[8]

Visualizations
The following diagrams illustrate the logical workflow and the chemical separation pathways

employed by the Curies in their discovery of Polonium-210.
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Initial Observation:
Pitchblende is more radioactive

than its uranium content suggests

Hypothesis:
Pitchblende contains a new,
highly radioactive element

Logical Deduction

Experimental Approach:
Chemical separation guided by

radioactivity measurements

Methodology Development

Measurement:
Quantify radioactivity of each

chemical fraction using an electrometer

Execution

Analysis:
Identify fractions with the

highest radioactivity

Data Analysis Feedback Loop

Isolation & Purification:
Repeat separation steps on the

most active fractions

Iterative Process

Conclusion:
Discovery of a new element

(Polonium)

Final Result

Click to download full resolution via product page

Caption: Logical workflow of the discovery of Polonium.
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Pitchblende Ore

Step 1: Acid Digestion

Pitchblende + HNO₃
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Step 5: Fractional Sublimation

Bi/Po Sulfide mix heated to 700°C in vacuum

Hydroxide Precipitate
(Bi, Po) -> Convert to Sulfides

Bismuth Sulfide
(Less Volatile)
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Polonium Sulfide
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Caption: Chemical separation pathway for Polonium-210.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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